Cas no 877815-89-9 (2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 877815-89-9
• MF: C₁₈H₁₈F₃N₅OS
• MW: 409.428632259369
• CID: 6308976
• PubChem ID: 7267690
• Update Time: 2025-05-30

2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• F2563-0489
• 877815-89-9
• AKOS016379980
• 2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-((5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• 2-[(5-propyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C18H18F3N5OS/c1-2-6-15-23-24-17(26(15)25-9-3-4-10-25)28-12-16(27)22-14-8-5-7-13(11-14)18(19,20)21/h3-5,7-11H,2,6,12H2,1H3,(H,22,27)
• InChI Key： VQGDIUYOIDNRQP-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C(F)(F)F)=C1)=O)C1=NN=C(CCC)N1N1C=CC=C1

Computed Properties

• Exact Mass: 409.11841587g/mol
• Monoisotopic Mass: 409.11841587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

Introduction to 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide (CAS No. 877815-89-9)

The compound 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide, identified by its CAS number 877815-89-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines several pharmacophoric elements that make it a promising candidate for further exploration in therapeutic applications. The presence of a trifluoromethyl group and a pyrrole moiety in its framework suggests potential interactions with biological targets, which are critical for drug design and development.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,2,4-triazole derivatives due to their diverse biological activities. The sulfanyl group at the 3-position of the triazole ring enhances the compound's solubility and reactivity, making it an attractive scaffold for medicinal chemists. The phenylacetamide moiety further contributes to its pharmacological profile by providing a hydrogen bond acceptor site, which is crucial for binding to biological targets. This combination of structural features positions the compound as a valuable asset in the quest for novel therapeutic agents.

In the context of modern drug discovery, the incorporation of trifluoromethyl groups has become increasingly prevalent due to their ability to modulate metabolic stability and binding affinity. Studies have demonstrated that trifluoromethyl-substituted compounds often exhibit enhanced bioavailability and prolonged half-life, making them favorable for clinical applications. The specific arrangement of atoms in 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide suggests potential interactions with enzymes and receptors involved in various disease pathways.

The pyrrole ring is another key structural element that contributes to the compound's pharmacological potential. Pyrrole derivatives are well-known for their role in medicinal chemistry, with applications ranging from antiviral to anticancer agents. The presence of a pyrrole moiety in this compound may facilitate interactions with nucleic acids or proteins, depending on its biological target. This underscores the importance of understanding the three-dimensional structure and conformational flexibility of such molecules to optimize their therapeutic efficacy.

Advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide with greater accuracy. Molecular docking studies have shown that this compound can potentially interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. These findings align with recent trends in drug discovery, where targeted inhibition of specific enzymatic pathways is a primary strategy for developing effective therapeutics.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These approaches not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry. The synthesis strategy for 2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide serves as an excellent example of how modern chemical techniques can be applied to complex molecular targets.

Evaluation of the compound's pharmacokinetic properties is essential before proceeding to clinical trials. In vitro studies have provided insights into its metabolic stability and potential interactions with cytochrome P450 enzymes. These data are crucial for predicting how the compound will behave in vivo and for identifying any potential side effects. The results from these studies will guide future optimization efforts aimed at improving both efficacy and safety profiles.

The potential applications of 2-{5-propyl-4-(1H-pyrrol-1-y)-4H-